N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide

• IUPAC Name: N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide
• InChI: InChI=1S/C15H19N5O4S/c1-2-16-25(23,24)11-7-8-19(9-11)14(21)10-20-15(22)12-5-3-4-6-13(12)17-18-20/h3-6,11,16H,2,7-10H2,1H3
• InChI Key: CUDWHMYESOYIOK-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1CCN(C1)C(=O)CN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C15H19N5O4S
• Molecular Weight: 365.4 g/mol

Description

N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide is a complex organic compound known for its diverse applications in scientific research and industry. This compound features a benzotriazinyl group, a pyrrolidine ring, and a sulfonamide moiety, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide typically involves multiple steps:

Formation of the Benzotriazinyl Intermediate: The initial step involves the synthesis of the 4-oxo-1,2,3-benzotriazin-3-yl intermediate. This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Acetylation: The benzotriazinyl intermediate is then acetylated using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

Pyrrolidine Ring Introduction: The acetylated intermediate undergoes a nucleophilic substitution reaction with N-ethylpyrrolidine, forming the desired pyrrolidine ring.

Sulfonamide Formation: Finally, the sulfonamide group is introduced by reacting the intermediate with a sulfonyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially reducing the carbonyl groups to alcohols.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide has several applications in scientific research:

Biology: Investigated for its potential as an enzyme inhibitor due to its sulfonamide moiety, which can mimic the structure of natural substrates.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The sulfonamide group can bind to the active site of enzymes, inhibiting their activity by mimicking the natural substrate.

Molecular Pathways: The compound may interfere with cellular pathways involving sulfonamide-sensitive enzymes, leading to altered cellular functions.

Comparison with Similar Compounds

Similar Compounds

N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-carboxamide: Similar structure but with a carboxamide group instead of a sulfonamide.

N-methyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide: Similar structure but with a methyl group instead of an ethyl group.

Uniqueness

N-ethyl-1-[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]pyrrolidine-3-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of the benzotriazinyl group enhances its stability and reactivity, making it a valuable compound in various applications.